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Compound of Interest

Compound Name: L-Threonine-13C4,15N

Cat. No.: B3325005 Get Quote

Essential Safety and Handling of L-Threonine-
¹³C₄,¹⁵N
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling L-Threonine-¹³C₄,¹⁵N. The following procedures

ensure safe operational handling and disposal of this stable isotope-labeled compound.

Personal Protective Equipment (PPE)
While L-Threonine and its stable isotope-labeled forms are generally considered non-

hazardous, adherence to standard laboratory safety protocols is essential to minimize any

potential risks.[1][2][3] The recommended personal protective equipment is outlined below.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses

ANSI Z87.1 compliant, with

side shields to protect from

splashes and airborne

particles.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Ensure to

change them immediately if

they become contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from potential spills.

Respiratory Protection Dust Mask/Respirator

Recommended when handling

the solid form to avoid

inhalation of dust particles.[3]

[4]

Operational Plan: Step-by-Step Handling and
Disposal
The following workflow provides a procedural guide for the safe handling and disposal of L-

Threonine-¹³C₄,¹⁵N, from reception to final disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed container in a cool, dry place, away from direct

sunlight and moisture.

No special precautions are required for storing stable isotopes beyond those for the

unlabeled compound.

2. Handling and Preparation:
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Before handling, ensure all required PPE is correctly worn.

Handle the compound in a well-ventilated area. If weighing the solid form, do so in an

enclosure or use a fume hood to minimize dust inhalation.

Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area

with copious amounts of water.

For creating solutions, add the solid to the solvent slowly to avoid splashing.

3. Spill Management:

In the event of a spill, wear appropriate PPE.

For solid spills, gently sweep up the material to avoid creating dust and place it in a

designated waste container.

For liquid spills, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in

a sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent.

4. Disposal Plan:

As L-Threonine is non-hazardous, its stable isotope-labeled form can be disposed of as

general laboratory waste, in compliance with local, state, and federal regulations.

Stable isotope-labeled waste does not require special handling as radioactive waste.

Solid waste should be placed in a sealed container and disposed of in the laboratory's solid

waste stream.

Aqueous solutions can typically be flushed down the drain with plenty of water, provided they

do not contain other hazardous materials and are permissible by local regulations.

Experimental Workflow Diagram
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The following diagram illustrates the key decision points and steps in the safe handling and

disposal of L-Threonine-¹³C₄,¹⁵N.

Workflow for Handling L-Threonine-¹³C₄,¹⁵N
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

